Cas no 898763-95-6 ([4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone)

• Product Name: [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
• CAS No: 898763-95-6
• MF: C₁₉H₁₉NOS
• MW: 309.425263643265
• MDL: MFCD03841849
• CID: 1945298
• PubChem ID: 24724624
• Update Time: 2025-10-29

[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
• 4'-(3-pyrrolinomethyl)-2-thiomethylbenzophenone
• 1-({4-[2-(methylsulfanyl)benzoyl]phenyl}methyl)-2,5-dihydro-1H-pyrrole
• DTXSID10643023
• 898763-95-6
• AKOS016020011
• (4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(2-(methylthio)phenyl)methanone
• MFCD03841849
• {4-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}[2-(methylsulfanyl)phenyl]methanone

• MDL： MFCD03841849
• Inchi： 1S/C19H19NOS/c1-22-18-7-3-2-6-17(18)19(21)16-10-8-15(9-11-16)14-20-12-4-5-13-20/h2-11H,12-14H2,1H3
• InChI Key： WZFGLOGPLKYKSZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1C=CC(=CC=1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 309.11900
• Monoisotopic Mass: 309.11873540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 473.8°C at 760 mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.653
• PSA: 45.61000
• LogP: 3.94920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone

Research Briefing on [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone (CAS: 898763-95-6)

In recent years, the compound [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone (CAS: 898763-95-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical behavior and reactivity.

Pharmacological studies have revealed that [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone exhibits notable activity against specific biological targets. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy as a modulator of certain enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting these conditions.

In addition to its pharmacological properties, the compound's safety profile has also been a focus of recent research. Preliminary toxicology studies indicate that [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone has a favorable toxicity profile at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully assess its long-term safety and potential interactions with other drugs.

Looking ahead, the potential clinical applications of [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone are vast. Ongoing research is exploring its use in combination therapies, as well as its potential to address unmet medical needs in areas such as oncology and autoimmune diseases. The compound's unique mechanism of action and favorable pharmacokinetic properties make it a promising candidate for further development.

In conclusion, [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone (CAS: 898763-95-6) represents a significant advancement in chemical biology and pharmaceutical research. Its synthesis, pharmacological properties, and potential therapeutic applications highlight its value as a subject of ongoing investigation. As research continues to unfold, this compound may pave the way for innovative treatments in a variety of medical fields.